amine CAS No. 156271-35-1](/img/structure/B6292221.png)
[(2-Bromophenyl)methyl](prop-2-en-1-yl)amine
Description
“(2-Bromophenyl)methylamine” is a compound that has gained significant attention in the scientific community due to its unique physical and chemical properties. It is also known as Benzenemethanamine, 2-bromo-N-2-propen-1-yl- .
Molecular Structure Analysis
The molecular structure of “(2-Bromophenyl)methylamine” is characterized by the presence of a bromophenyl group, a methyl group, and a prop-2-en-1-yl group . The molecular formula is C10H12BrN .Physical And Chemical Properties Analysis
The physical and chemical properties of “(2-Bromophenyl)methylamine” include a molecular weight of 262.57 g/mol . Unfortunately, specific information about its melting point, boiling point, and density was not found in the retrieved data.Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors in the body
Mode of Action
It’s known that benzylic halides, which this compound is a type of, typically react via sn1 or sn2 pathways . In these reactions, the compound may interact with its targets, leading to changes in their function.
Biochemical Pathways
Benzylic halides are known to undergo reactions at the benzylic position, which can lead to various downstream effects .
Result of Action
Similar compounds have shown various biological activities, such as antimicrobial potential .
properties
IUPAC Name |
N-[(2-bromophenyl)methyl]prop-2-en-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrN/c1-2-7-12-8-9-5-3-4-6-10(9)11/h2-6,12H,1,7-8H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHVDSCXXCUHJQS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNCC1=CC=CC=C1Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(2-Bromophenyl)methyl](prop-2-en-1-yl)amine | |
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